Cas no 1249221-11-1 (Ethyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Ethyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1249221-11-1
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 4779449
• PubChem ID: 60710264
• Update Time: 2023-08-17

Ethyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
• NE23738
• ethyl 2-(3-cyano-1,2,4-triazol-1-yl)acetate
• Z228463894
• Ethyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate

• Inchi： 1S/C7H8N4O2/c1-2-13-7(12)4-11-5-9-6(3-8)10-11/h5H,2,4H2,1H3
• InChI Key： XOJPMYICABHJRO-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NC(C#N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 234
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives